N-(1-benzyl-1H-pyrazol-3-yl)-1,3-benzodioxole-5-carboxamide

• IUPAC Name: N-(1-benzylpyrazol-3-yl)-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C18H15N3O3/c22-18(14-6-7-15-16(10-14)24-12-23-15)19-17-8-9-21(20-17)11-13-4-2-1-3-5-13/h1-10H,11-12H2,(H,19,20,22)
• InChI Key: LOVSUAKKLSSCTB-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C(=O)NC3=NN(C=C3)CC4=CC=CC=C4
• Molecular Formula: C18H15N3O3
• Molecular Weight: 321.3 g/mol

Description

N-(1-benzyl-1H-pyrazol-3-yl)-1,3-benzodioxole-5-carboxamide is a synthetic organic compound that belongs to the class of heterocyclic compounds It features a pyrazole ring, a benzodioxole moiety, and a carboxamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(1-benzyl-1H-pyrazol-3-yl)-1,3-benzodioxole-5-carboxamide typically involves the following steps:

Formation of the Pyrazole Ring: The pyrazole ring can be synthesized through the reaction of hydrazine with a 1,3-dicarbonyl compound under acidic or basic conditions.

Benzylation: The pyrazole ring is then benzylated using benzyl bromide in the presence of a base such as potassium carbonate.

Formation of the Benzodioxole Moiety: The benzodioxole moiety can be synthesized from catechol and methylene chloride under acidic conditions.

Coupling Reaction: The benzylated pyrazole and benzodioxole moieties are coupled using a coupling reagent such as N,N’-dicyclohexylcarbodiimide (DCC) to form the final carboxamide product.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to improve yield and purity. This can include the use of automated synthesis equipment, high-throughput screening of reaction conditions, and purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

N-(1-benzyl-1H-pyrazol-3-yl)-1,3-benzodioxole-5-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction can be achieved using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the benzyl group.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydride in dimethylformamide (DMF).

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted benzyl derivatives.

Scientific Research Applications

N-(1-benzyl-1H-pyrazol-3-yl)-1,3-benzodioxole-5-carboxamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as an enzyme inhibitor or receptor ligand.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory, analgesic, and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(1-benzyl-1H-pyrazol-3-yl)-1,3-benzodioxole-5-carboxamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit enzyme activity by binding to the active site or modulate receptor function by acting as an agonist or antagonist. The exact pathways and molecular targets depend on the specific biological context and the structure-activity relationship of the compound.

Comparison with Similar Compounds

Similar Compounds

N-(1-benzyl-1H-pyrazol-3-yl)-2-phenylacetamide: Similar structure but with a phenylacetamide group instead of a benzodioxole moiety.

N-(1-benzyl-1H-pyrazol-3-yl)-2,5-dimethoxybenzenesulfonamide: Contains a dimethoxybenzenesulfonamide group instead of a benzodioxole moiety.

Uniqueness

N-(1-benzyl-1H-pyrazol-3-yl)-1,3-benzodioxole-5-carboxamide is unique due to its combination of a pyrazole ring, benzodioxole moiety, and carboxamide group. This unique structure imparts specific chemical and biological properties that differentiate it from other similar compounds, making it a valuable scaffold for drug development and other scientific research applications.